Cas no 144157-84-6 (1H-Isoindole-1,3(2H)-dione, 2-[(tributylstannyl)methyl]-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-[(tributylstannyl)methyl]-
• CAS No: 144157-84-6
• MF: C₂₁H₃₃NO₂Sn
• MW: 450.202225446701
• CID: 3748607
• PubChem ID: 10095278
• Update Time: 2025-09-21

1H-Isoindole-1,3(2H)-dione, 2-[(tributylstannyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[(tributylstannyl)methyl]-
• 2-[(Tributylstannyl)methyl]-1H-isoindole-1,3(2H)-dion
• 2-[(Tributylstannyl)methyl]-1H-isoindole-1,3(2H)-dione
• 2-((tributylstannyl)methyl)isoindoline-1,3-dione
• SY283864
• 2-[(TRIBUTYLSTANNYL)METHYL]-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIONE
• 2-(tributylstannylmethyl)isoindole-1,3-dione
• 2-[(Tributylstannyl)methyl]isoindoline-1,3-dione
• 144157-84-6
• MFCD31699841
• D78542

• Inchi： 1S/C9H6NO2.3C4H9.Sn/c1-10-8(11)6-4-2-3-5-7(6)9(10)12;3*1-3-4-2;/h2-5H,1H2;3*1,3-4H2,2H3;
• InChI Key： GPXKXMKZPLITBR-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1C[Sn](CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 451.153332Da
• Monoisotopic Mass: 451.153332Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 1H-Isoindole-1,3(2H)-dione, 2-[(tributylstannyl)methyl]-

Introduction to 1H-Isoindole-1,3(2H)-dione, 2-[(tributylstannyl)methyl] and Its Significance in Modern Chemical Biology

The compound with the CAS number 144157-84-6, identified as 1H-Isoindole-1,3(2H)-dione, 2-[(tributylstannyl)methyl], represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This organotin derivative has garnered attention in recent years due to its unique structural properties and potential applications in synthetic chemistry and drug development. The 1H-Isoindole-1,3(2H)-dione core is a heterocyclic compound known for its stability and reactivity, making it a valuable scaffold for constructing more complex molecules. The presence of the tributylstannylmethyl group further enhances its utility by providing a reactive site for cross-coupling reactions, which are pivotal in modern medicinal chemistry.

In the realm of chemical biology, the development of novel methodologies for constructing complex molecular architectures is of paramount importance. The tributylstannylmethyl moiety in this compound serves as an effective reagent in the Stille coupling reaction, a cornerstone technique for forming carbon-carbon bonds between organotin compounds and aryl or vinyl halides. This reaction has been extensively utilized in the synthesis of biologically active molecules, including antiviral and anticancer agents. The versatility of 1H-Isoindole-1,3(2H)-dione, 2-[(tributylstannyl)methyl] lies in its ability to undergo such transformations under mild conditions, thereby facilitating the rapid assembly of intricate molecular frameworks.

Recent advancements in synthetic methodologies have highlighted the importance of organometallic compounds like this one in facilitating efficient bond-forming reactions. The tributylstannylmethyl group is particularly noteworthy for its compatibility with a wide range of substrates, making it an indispensable tool in the chemist's arsenal. For instance, studies have demonstrated its utility in the preparation of complex natural products and pharmacophores, which are essential for developing novel therapeutic agents. The reactivity of this compound has been leveraged to create novel isoindole derivatives with potential applications in treating various diseases.

The isoindole scaffold itself is a privileged structure in medicinal chemistry due to its prevalence in bioactive molecules. Its aromaticity and planarity make it an ideal candidate for interacting with biological targets such as enzymes and receptors. The introduction of the tributylstannylmethyl group at the 2-position of the isoindole ring opens up new possibilities for derivatization and functionalization. This modification allows for further chemical manipulation through cross-coupling reactions, enabling the synthesis of diverse analogues with tailored biological activities.

One particularly exciting application of 1H-Isoindole-1,3(2H)-dione, 2-[(tributylstannyl)methyl] is in the development of photodynamic therapy agents. Isoindole derivatives have shown promise as photosensitizers due to their ability to absorb light and generate reactive oxygen species that can damage cancer cells. The tributylstannylmethyl group can be used to introduce additional functional groups that modulate the photophysical properties of these compounds, enhancing their efficacy as therapeutic agents. Research has demonstrated that isoindole-based photosensitizers can be selectively activated by light, providing a non-invasive approach to cancer treatment.

Another area where this compound has found utility is in materials science. The unique electronic properties of isoindole derivatives make them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). By incorporating the tributylstannylmethyl group into these materials, researchers can fine-tune their electronic characteristics for specific applications. For example, studies have shown that isoindole-based polymers can exhibit high charge carrier mobility, making them promising candidates for use in flexible electronics.

The synthesis of 1H-Isoindole-1,3(2H)-dione, 2-[(tributylstannyl)methyl] involves a series of well-established organic reactions that highlight its synthetic accessibility. The starting material, 1H-Isoindole-1,3(2H)-dione, can be readily functionalized at the 2-position through nucleophilic substitution or metal-catalyzed coupling reactions. The introduction of the tributylstannylmethyl group typically involves reacting the dione with tri-n-butyltin chloride in the presence of a base catalyst. This reaction proceeds efficiently under mild conditions and yields high yields of the desired product.

The chemical stability of this compound makes it an excellent candidate for further derivatization and application in various fields. Unlike some other organometallic compounds that require harsh conditions or sensitive handling, 1H-Isoindole-1,3(2H)-dione, 2-[(tributylstannyl)methyl] can be stored and handled under ambient conditions without significant degradation. This stability ensures that it remains a reliable reagent throughout synthetic processes and experimental procedures.

In conclusion,1H-Isoindole-1,3(2H)-dione, 2-[(tributylstannymethyl)] (CAS no144157-84-6) is a versatile compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for constructing complex molecules through cross-coupling reactions. The combination of the isoindole scaffold with the tributylstannymethyl group opens up new avenues for drug discovery and material science applications. As research continues to uncover new methodologies and applications for this compound,1H-Isoindole-1, 3(2H)-dione, 2-[(tributyllinymethy)] is poised to play an increasingly important role in advancing our understanding of biological systems and developing innovative therapeutic strategies.